Cas no 2228510-29-8 (O-2,2-dimethyl-4-(pyrrolidin-1-yl)butylhydroxylamine)

• Product Name: O-2,2-dimethyl-4-(pyrrolidin-1-yl)butylhydroxylamine
• CAS No: 2228510-29-8
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5846602
• PubChem ID: 165713688
• Update Time: 2025-07-16

O-2,2-dimethyl-4-(pyrrolidin-1-yl)butylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2,2-dimethyl-4-(pyrrolidin-1-yl)butylhydroxylamine
• 2228510-29-8
• O-[2,2-dimethyl-4-(pyrrolidin-1-yl)butyl]hydroxylamine
• EN300-1771470

• Inchi： 1S/C10H22N2O/c1-10(2,9-13-11)5-8-12-6-3-4-7-12/h3-9,11H2,1-2H3
• InChI Key： LZEYFNLGCDLTGW-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)CCN1CCCC1)N

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.5Ų

Additional information on O-2,2-dimethyl-4-(pyrrolidin-1-yl)butylhydroxylamine

Research Brief on O-2,2-dimethyl-4-(pyrrolidin-1-yl)butylhydroxylamine (CAS: 2228510-29-8): Recent Advances and Applications

O-2,2-dimethyl-4-(pyrrolidin-1-yl)butylhydroxylamine (CAS: 2228510-29-8) is a specialized hydroxylamine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, including inhibitors targeting specific enzymatic pathways and modulators of cellular signaling.

One of the key areas of interest is the compound's utility in the synthesis of hydroxylamine-based prodrugs. Researchers have demonstrated that O-2,2-dimethyl-4-(pyrrolidin-1-yl)butylhydroxylamine can serve as a precursor for the generation of nitric oxide (NO) donors, which are of particular relevance in cardiovascular and anti-inflammatory therapies. The compound's stability and reactivity profile make it an attractive candidate for further exploration in this context. Recent publications have detailed its use in the design of NO-releasing molecules with improved pharmacokinetic properties.

In addition to its role in prodrug development, O-2,2-dimethyl-4-(pyrrolidin-1-yl)butylhydroxylamine has been investigated for its potential as a radical scavenger. Studies have shown that the compound exhibits antioxidant properties, which could be leveraged in the treatment of oxidative stress-related diseases. Its ability to neutralize reactive oxygen species (ROS) has been validated in both in vitro and in vivo models, suggesting its promise as a therapeutic agent for conditions such as neurodegenerative disorders and ischemia-reperfusion injury.

Recent advancements in synthetic methodologies have also facilitated the efficient production of O-2,2-dimethyl-4-(pyrrolidin-1-yl)butylhydroxylamine, enabling its broader application in medicinal chemistry. Novel catalytic systems and green chemistry approaches have been employed to optimize its synthesis, reducing the environmental impact and improving yield. These developments are expected to accelerate the compound's integration into drug discovery pipelines.

Looking ahead, the potential of O-2,2-dimethyl-4-(pyrrolidin-1-yl)butylhydroxylamine extends beyond its current applications. Ongoing research is exploring its utility in targeted drug delivery systems, where its chemical properties could be harnessed to enhance the specificity and efficacy of therapeutic agents. Furthermore, collaborations between academic and industrial researchers are likely to uncover new avenues for its use, solidifying its position as a valuable tool in the chemical biology and pharmaceutical sectors.